Cas no 51379-76-1 (1-Propanone, 1-(2-hydroxy-3,4,6-trimethoxyphenyl)-)

1-Propanone, 1-(2-hydroxy-3,4,6-trimethoxyphenyl)- structure
51379-76-1 structure
Product Name:1-Propanone, 1-(2-hydroxy-3,4,6-trimethoxyphenyl)-
CAS No:51379-76-1
MF:C12H16O5
MW:240.252444267273
CID:362385
PubChem ID:902170
Update Time:2025-04-19

1-Propanone, 1-(2-hydroxy-3,4,6-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(2-hydroxy-3,4,6-trimethoxyphenyl)-
    • 1-(2-hydroxy-3,4,6-trimethoxyphenyl)propan-1-one
    • DTXSID10358564
    • AK-087/42718393
    • 51379-76-1
    • 1-(2-hydroxy-3,4,6-trimethoxyphenyl)-1-propanone
    • Inchi: 1S/C12H16O5/c1-5-7(13)10-8(15-2)6-9(16-3)12(17-4)11(10)14/h6,14H,5H2,1-4H3
    • InChI Key: WEGIFAYABXLPGL-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=C(C=1C(CC)=O)O)OC)OC

Computed Properties

  • Exact Mass: 240.09978
  • Monoisotopic Mass: 240.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.99
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